N-benzyl-1-pyrrolidinecarboxamide

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: N-benzylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H16N2O/c15-12(14-8-4-5-9-14)13-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,13,15)
• InChI Key: QGCXDVIAGVEYLT-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)NCC2=CC=CC=C2
• solubility: 30.6 [ug/mL]

Description

BPAM is a cyclic amide that belongs to the class of pyrrolidine compounds. It is a white crystalline powder that is soluble in water and organic solvents. BPAM has been shown to exhibit several biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. Due to these properties, BPAM has become the focus of several scientific studies.

Mechanism of Action

The exact mechanism of action of BPAM is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and serotonin. BPAM has been shown to bind to the mu-opioid receptor, which is involved in pain modulation, suggesting that its analgesic effects may be mediated through this receptor.
Biochemical and physiological effects:
BPAM has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, suggesting that it may have anti-inflammatory effects. BPAM has also been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation.

Advantages and Limitations for Lab Experiments

BPAM has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, BPAM has been shown to have low toxicity, making it a safe compound to use in animal studies. However, one limitation of BPAM is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on BPAM. One area of interest is its potential as a treatment for chronic pain. Further studies are needed to determine the optimal dosage and administration route for BPAM in the treatment of pain. Additionally, studies are needed to investigate the long-term effects of BPAM on neurotransmitter systems and brain function. Finally, research is needed to determine the potential for BPAM to interact with other medications and to identify any potential drug interactions.

Synthesis Methods

BPAM can be synthesized using various methods, including the reaction of benzylamine with pyrrolidine-2,5-dione. The reaction is carried out in the presence of a catalyst, such as acetic acid, and the resulting product is purified using recrystallization techniques.

Scientific Research Applications

BPAM has been studied extensively for its potential therapeutic applications. It has been shown to exhibit analgesic effects in animal models of pain, including thermal and mechanical pain. BPAM has also been investigated for its anti-inflammatory properties, with studies showing that it can reduce inflammation in animal models of arthritis. Additionally, BPAM has been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.